Cas no 886906-84-9 (2-2-(4-chlorobenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-2-(4-chlorobenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 886906-84-9
• MF: C₂₁H₁₈ClN₃O₄S₂
• MW: 475.968321323395
• CID: 5477641
• Update Time: 2025-05-19

2-2-(4-chlorobenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-3-carboxamide, 2-[[2-[[(4-chlorophenyl)sulfonyl]amino]benzoyl]amino]-5,6-dihydro-
• 2-2-(4-chlorobenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

• Inchi： 1S/C21H18ClN3O4S2/c22-12-8-10-13(11-9-12)31(28,29)25-16-6-2-1-4-14(16)20(27)24-21-18(19(23)26)15-5-3-7-17(15)30-21/h1-2,4,6,8-11,25H,3,5,7H2,(H2,23,26)(H,24,27)
• InChI Key： IXHTZBCCPBPTSE-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(N)=O)=C(NC(=O)C1=CC=CC=C1NS(C1=CC=C(Cl)C=C1)(=O)=O)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-2-(4-chlorobenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Comprehensive Overview of 2-2-(4-chlorobenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 886906-84-9)

The compound 2-2-(4-chlorobenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 886906-84-9) is a sophisticated sulfonamide derivative with a unique cyclopentabthiophene core, attracting significant interest in pharmaceutical and material science research. Its structural complexity, featuring both benzamido and carboxamide functional groups, enables diverse applications, particularly in drug discovery and organic electronics. Researchers are increasingly exploring its potential as a kinase inhibitor or fluorescence probe, aligning with trends in precision medicine and bioimaging technologies.

In recent years, the demand for heterocyclic compounds like 886906-84-9 has surged due to their role in targeted therapy development. The 4-chlorobenzenesulfonamido moiety enhances binding affinity to biological targets, making it a candidate for anti-inflammatory or anticancer applications. Computational studies, including molecular docking and QSAR modeling, frequently cite this compound for its optimized pharmacokinetic properties. Notably, its thiophene-based scaffold contributes to improved metabolic stability, addressing a key challenge in modern drug design.

From a synthetic chemistry perspective, 886906-84-9 exemplifies innovations in multi-step organic synthesis. Its preparation typically involves Pd-catalyzed cross-coupling and selective sulfonylation, topics widely searched in academic databases. The compound's solid-state fluorescence properties also resonate with the growing focus on organic semiconductors, a hot topic in renewable energy forums. Patent analyses reveal its inclusion in OLED formulations, highlighting its dual utility in life sciences and advanced materials.

Environmental and green chemistry considerations are increasingly applied to derivatives of cyclopentabthiophene-3-carboxamide. Researchers investigate biodegradation pathways and solvent-free synthesis methods for such compounds, responding to industry demands for sustainable pharmaceuticals. Analytical techniques like HPLC-MS and NMR crystallography are crucial for characterizing 886906-84-9, as evidenced by their prominence in related scholarly queries.

The compound's nomenclature itself—2-2-(4-chlorobenzenesulfonamido)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide—reflects its intricate architecture, frequently prompting searches about IUPAC naming rules and structure-activity relationships. Educational platforms often feature such complex molecules to demonstrate retrosynthetic analysis principles. Meanwhile, the 4-chloro substituent's electronic effects make this compound a case study in Hammett equation applications.

In conclusion, CAS 886906-84-9 represents a nexus of medicinal chemistry, materials science, and sustainable synthesis. Its ongoing study addresses multiple United Nations Sustainable Development Goals (SDGs), particularly those related to health innovation and responsible consumption. As interdisciplinary research progresses, this compound will likely emerge in more high-impact publications and industrial applications, solidifying its position in contemporary scientific discourse.